![molecular formula C20H28Cl2N2O B4753065 [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride](/img/structure/B4753065.png)
[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride
Overview
Description
[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride, also known as BPPA, is a chemical compound that has gained significance in scientific research due to its potential therapeutic applications. BPPA is a selective dopamine D3 receptor agonist that has been found to have anti-addictive properties.
Mechanism of Action
[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride selectively activates dopamine D3 receptors, which are primarily located in the mesolimbic system of the brain. This system is involved in the regulation of reward, motivation, and addiction. By activating these receptors, this compound reduces the reinforcing effects of cocaine and other addictive substances, thereby reducing drug-seeking behavior.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It increases dopamine release in the nucleus accumbens, which is a key area of the brain involved in reward and motivation. This compound also increases the expression of tyrosine hydroxylase, which is the rate-limiting enzyme in dopamine synthesis. Additionally, this compound has been found to reduce the expression of the transcription factor ΔFosB, which is involved in the development of addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride is its selectivity for dopamine D3 receptors. This allows for targeted activation of these receptors without affecting other dopamine receptor subtypes. This compound also has a long half-life, which makes it suitable for chronic administration in animal studies. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental setups.
Future Directions
There are several future directions for research on [2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride. One area of interest is the potential use of this compound in the treatment of other types of addiction, such as alcoholism and nicotine addiction. Another area of research could focus on the development of more potent and selective dopamine D3 receptor agonists. Additionally, further studies could investigate the long-term effects of this compound administration on the brain and behavior.
Scientific Research Applications
[2-(benzyloxy)benzyl](4-piperidinylmethyl)amine dihydrochloride has been found to have potential therapeutic applications in the treatment of drug addiction, specifically cocaine addiction. It works by selectively activating dopamine D3 receptors, which are involved in the reward system of the brain. Studies have shown that this compound reduces cocaine-seeking behavior in rats and monkeys without producing any adverse effects.
properties
IUPAC Name |
N-[(2-phenylmethoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O.2ClH/c1-2-6-18(7-3-1)16-23-20-9-5-4-8-19(20)15-22-14-17-10-12-21-13-11-17;;/h1-9,17,21-22H,10-16H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXQDFMXRJLIOBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CNCC2=CC=CC=C2OCC3=CC=CC=C3.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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